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Compound of Interest

Compound Name: Naltrexone-d3

Cat. No.: B1141332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Naltrexone-d3, a critical analytical tool for researchers in pharmacology and drug

development. This deuterated analog of Naltrexone serves as an ideal internal standard for

quantitative analysis by mass spectrometry, ensuring accuracy and precision in

pharmacokinetic and metabolic studies.

Naltrexone-d3: Product Specifications and
Suppliers
Naltrexone-d3 is commercially available from a range of specialized chemical suppliers. It is

typically offered as a neat solid or as a certified reference material (CRM) in a solution, most

commonly methanol. The choice between a neat solid and a CRM solution depends on the

specific requirements of the laboratory, including the need for a well-characterized standard

with documented traceability.

Below is a comparative table summarizing the product specifications from leading suppliers.
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Supplier
Product
Format

Purity
Storage
Temperatur
e

CAS
Number

Additional
Notes

LGC

Standards
Neat Solid >95% (HPLC) -20°C

1261080-26-

5

Stable

Isotope

Labelled

product.[1]

Cayman

Chemical

Neat Solid &

CRM Solution

(100 µg/ml in

methanol)

≥98% -20°C
1261080-26-

5

CRM is

manufactured

and tested to

meet ISO/IEC

17025 and

ISO 17034

standards.[2]

[3]

GlpBio Neat Solid Not specified

-20°C (use

within 1

month),

-80°C (use

within 6

months)

1261080-26-

5

Intended for

use as an

internal

standard for

GC- or LC-

MS.[4]

Cerilliant (via

Sigma-

Aldrich)

CRM Solution

(100 µg/mL in

methanol)

Not specified Not specified
1261080-26-

5

Certified

reference

material.[5]

MedChemEx

press
Solid Not specified Not specified

1261080-26-

5

Experimental Protocols: Use of Naltrexone-d3 as an
Internal Standard
The primary application of Naltrexone-d3 is as an internal standard in chromatographic-mass

spectrometric methods for the quantification of Naltrexone in biological matrices. Its utility
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stems from its near-identical chemical and physical properties to the unlabeled analyte, with a

distinct mass difference that allows for separate detection by a mass spectrometer.

A general workflow for the use of Naltrexone-d3 in a typical LC-MS/MS analysis is outlined

below.

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Matrix (Plasma, Urine, etc.) Spike with Naltrexone-d3 (Internal Standard) Protein Precipitation / Liquid-Liquid Extraction / Solid-Phase Extraction Evaporation and Reconstitution Injection into LC System Chromatographic Separation Electrospray Ionization (ESI) Mass Spectrometric Detection (MRM) Integration of Peak Areas (Naltrexone & Naltrexone-d3) Calculation of Peak Area Ratios Quantification using Calibration Curve

Click to download full resolution via product page

Figure 1. A generalized workflow for the quantification of Naltrexone using Naltrexone-d3 as

an internal standard in an LC-MS/MS analysis.

Detailed Methodologies
While specific parameters will vary depending on the instrumentation and the nature of the

biological matrix, a representative protocol is described below.

1. Sample Preparation (Protein Precipitation)

To 100 µL of plasma, add 10 µL of Naltrexone-d3 internal standard working solution

(concentration will depend on the expected analyte concentration range).

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.
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2. Liquid Chromatography Conditions

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.

Mobile Phase: A gradient elution with water containing 0.1% formic acid (Solvent A) and

acetonitrile containing 0.1% formic acid (Solvent B) is typical.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

3. Mass Spectrometry Conditions

Ionization: Electrospray ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM).

Naltrexone: The precursor ion (Q1) is typically m/z 342.2, and a common product ion (Q3)

is m/z 324.2.

Naltrexone-d3: The precursor ion (Q1) is m/z 345.2, and the corresponding product ion

(Q3) is m/z 327.2.

Instrument Parameters: Dwell time, collision energy, and other parameters should be

optimized for the specific mass spectrometer being used.

Signaling Pathways and Logical Relationships
The use of a deuterated internal standard is based on the principle of isotope dilution mass

spectrometry. The logical relationship for quantification is illustrated in the diagram below.
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Inputs to Mass Spectrometer

Mass Spectrometric Measurement

Calculation

Naltrexone (Unknown Concentration)

Peak Area of Naltrexone

Naltrexone-d3 (Known Concentration)

Peak Area of Naltrexone-d3

Peak Area Ratio
(Analyte / IS)

Concentration of Naltrexone

via Calibration Curve
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Figure 2. The logical relationship for quantification using an internal standard in mass

spectrometry.

This guide provides a foundational understanding of the commercial sources and analytical

application of Naltrexone-d3. Researchers are encouraged to consult the technical data

sheets from their chosen supplier for the most accurate and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Naltrexone-d3 | CAS 1261080-26-5 | LGC Standards [lgcstandards.com]

2. caymanchem.com [caymanchem.com]

3. caymanchem.com [caymanchem.com]

4. glpbio.com [glpbio.com]

5. Naltrexone-D3 100ug/mL methanol, ampule 1mL, certified reference material, Cerilliant
1261080-26-5 [sigmaaldrich.com]

To cite this document: BenchChem. [Commercial Availability and Suppliers of Naltrexone-d3:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141332#commercial-availability-and-suppliers-of-
naltrexone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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